Cas no 125279-82-5 (Oxirane,2-[(4-nitrophenoxy)methyl]-, (2S)-)

(2S)-Oxirane,2-[(4-nitrophenoxy)methyl]- is a chiral epoxide compound characterized by its nitro-substituted aromatic ether functionality. This optically active intermediate features a reactive oxirane ring, enabling selective ring-opening reactions for asymmetric synthesis. The para-nitrophenoxy group enhances electrophilicity, facilitating nucleophilic attacks at the epoxide carbon while maintaining stereochemical integrity. Its high enantiomeric purity (>98% ee) makes it valuable for constructing chiral building blocks in pharmaceuticals and agrochemicals. The compound exhibits good thermal stability and solubility in common organic solvents (e.g., THF, DCM), allowing versatile applications in stereospecific transformations. Its crystalline form ensures handling precision in fine chemical synthesis. The nitro group further permits subsequent reduction or substitution reactions, expanding its utility in multistep synthetic routes.

Oxirane,2-[(4-nitrophenoxy)methyl]-, (2S)- structure

125279-82-5 structure

Product Name:Oxirane,2-[(4-nitrophenoxy)methyl]-, (2S)-

CAS No:125279-82-5

MF:C₉H₉NO₄

MW:195.172062635422

MDL:MFCD01709446

CID:150018

PubChem ID:147859

Update Time:2025-07-02

Oxirane,2-[(4-nitrophenoxy)methyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

- Oxirane,2-[(4-nitrophenoxy)methyl]-, (2S)-
- (S)-2-((4-NITROPHENOXY)METHYL)OXIRANE
- (S)-((4-Nitrophenoxy)methyl)oxirane
- (S)-(+)-2-[(4-nitrophenoxy)methyl]oxirane
- (S)-(+)-Glycidyl 4-nitrophenyl ether
- (S)-1,2-epoxy-3-(4-nitrophenoxy)propane
- (S)-Glycidyl 4-nitrophenyl ether
- (S)-glycidyl p-nitrophenyl ether
- BRN 3590313
- CCRIS 6398
- Oxirane, ((4-nitrophenoxy)methyl)-, (S)-
- (S)-(+)-GLYCIDYL4-NITRO-PHENYLETHER
- (S)-2-((4-nitrophenoxy)methyl)oxirane(WXC05509)
- SCHEMBL7611507
- AKOS030230343
- 1,2-EPOXY-3-(P-NITROPHENOXY)PROPANE, (+)-
- AS-65851
- 125279-82-5
- FPIGOBKNDYAZTP-SECBINFHSA-N
- XO45LT0OXT
- A805362
- (S)-1,2-epoxy-3-(p-nitrophenoxy)propane
- OXIRANE, ((4-NITROPHENOXY)METHYL)-, (2S)-
- UNII-XO45LT0OXT
- MFCD01709446
- 5-17-03-00015 (Beilstein Handbook Reference)
- Q27293929
- OXIRANE, 2-((4-NITROPHENOXY)METHYL)-, (2S)-
- Oxirane, 2-[(4-nitrophenoxy)methyl]-, (2S)-
- (S)-2-((4-Nitro-phenoxy)methyl)oxirane
- (2S)-2-[(4-nitrophenoxy)methyl]oxirane
- 1,2-Epoxy-3-(p-nitrophenoxy)propane, (S)-
- MDL： MFCD01709446
- Inchi： 1S/C9H9NO4/c11-10(12)7-1-3-8(4-2-7)13-5-9-6-14-9/h1-4,9H,5-6H2/t9-/m1/s1
- InChI Key： FPIGOBKNDYAZTP-SECBINFHSA-N
- SMILES： O1C[C@H]1COC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 195.05317
Monoisotopic Mass: 195.053158
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.6
XLogP3: 1.4

Experimental Properties

Density: 1.34
Boiling Point: 351.8°C at 760 mmHg
Flash Point: 177.2°C
Refractive Index: 1.578
PSA: 64.9
LogP: 1.89560

Oxirane,2-[(4-nitrophenoxy)methyl]-, (2S)- Pricemore >>

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